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Compound of Interest

Compound Name: Tribenzylsilane

Cat. No.: B167443 Get Quote

Essential Safety and Handling Guide for
Tribenzylsilane
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides immediate, essential safety and logistical

information for the use of Tribenzylsilane, including personal protective equipment (PPE)

recommendations, procedural guidance, and disposal plans to ensure a secure laboratory

environment.

Hazard Identification and Classification
Tribenzylsilane is classified as an irritant.[1] It is crucial to understand its potential hazards to

implement appropriate safety measures.

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Signal Word: Warning[1][2]
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Pictogram:[1]

Irritant (exclamation mark)

Physical and Chemical Properties
A summary of the key physical and chemical properties of Tribenzylsilane is provided in the

table below.

Property Value

CAS Number 1747-92-8

Molecular Formula C₂₁H₂₂Si

Molecular Weight 302.49 g/mol

Appearance Off-white to white powder/crystals

Melting Point 88 - 92 °C

Purity ≥ 97%

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Tribenzylsilane to

minimize exposure and ensure personal safety.
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PPE Category Specific Recommendations

Eye and Face Protection
Wear chemical safety goggles or a face shield.

[1][3]

Hand Protection
Wear suitable chemical-resistant gloves (e.g.,

nitrile rubber).[1][4]

Body Protection
Wear a lab coat or other protective clothing to

prevent skin contact.[1][5]

Respiratory Protection

Use only in a well-ventilated area, preferably

within a chemical fume hood.[1][5] If dust or

aerosols may be generated, a NIOSH-approved

respirator is recommended.

Experimental Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for the safe handling of

Tribenzylsilane from preparation to disposal.
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Safe Handling Workflow for Tribenzylsilane

Preparation

Handling

Post-Handling

Disposal

Don Appropriate PPE

Set up in a Ventilated Area (Fume Hood)

Carefully Weigh Tribenzylsilane

Transfer to Reaction Vessel

Decontaminate Glassware and Surfaces

Doff PPE Correctly

Segregate and Label Waste

Store in a Closed, Compatible Container

Arrange for Hazardous Waste Pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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